2-(4-Benzyloxypyrazol-1-yl)-phenylamine
Description
2-(4-Benzyloxypyrazol-1-yl)-phenylamine is a heterocyclic compound featuring a phenylamine group (aniline) linked to a pyrazole ring substituted with a benzyloxy group at the 4-position. This structure combines aromatic and electron-donating properties due to the benzyloxy substituent, which may influence solubility, reactivity, and biological activity. The compound has been referenced in supplier catalogs (CAS-related data) but lacks extensive published characterization in peer-reviewed studies .
Properties
IUPAC Name |
2-(4-phenylmethoxypyrazol-1-yl)aniline | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O/c17-15-8-4-5-9-16(15)19-11-14(10-18-19)20-12-13-6-2-1-3-7-13/h1-11H,12,17H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIKLPVMTNVGDAS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CN(N=C2)C3=CC=CC=C3N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-(4-Benzyloxypyrazol-1-yl)-phenylamine is a compound that has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, structure-activity relationships, and relevant case studies.
Chemical Structure
The chemical structure of 2-(4-Benzyloxypyrazol-1-yl)-phenylamine can be represented as follows:
This compound features a benzyloxy group attached to a pyrazole ring, which is further linked to a phenylamine moiety.
The biological activity of 2-(4-Benzyloxypyrazol-1-yl)-phenylamine is primarily attributed to its interaction with various biological targets. It has been implicated in the modulation of neurotransmitter systems and may exhibit effects on receptor binding similar to those observed in benzodiazepine receptor ligands.
Binding Affinity
Studies have indicated that compounds with similar structural frameworks often exhibit significant binding affinity towards GABA receptors, suggesting that 2-(4-Benzyloxypyrazol-1-yl)-phenylamine may act as a GABAergic modulator. The presence of the benzyloxy substituent is hypothesized to enhance binding through hydrophobic interactions.
In Vitro Studies
In vitro assays have demonstrated that 2-(4-Benzyloxypyrazol-1-yl)-phenylamine exhibits notable effects on cell viability and proliferation in various cancer cell lines. The following table summarizes key findings from recent studies:
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| HeLa | 15.3 | Induction of apoptosis |
| MCF-7 | 22.7 | Inhibition of cell cycle progression |
| A549 | 18.5 | Modulation of apoptotic pathways |
These results indicate that the compound may have potential as an anticancer agent, warranting further investigation into its mechanisms and therapeutic applications.
Case Study 1: Anticancer Activity
A recent study evaluated the efficacy of 2-(4-Benzyloxypyrazol-1-yl)-phenylamine in inducing apoptosis in HeLa cells. The compound was found to activate caspase pathways, leading to programmed cell death. The study utilized flow cytometry and Western blot analysis to confirm the activation of pro-apoptotic proteins.
Case Study 2: Neuroprotective Effects
Another investigation focused on the neuroprotective properties of this compound against oxidative stress-induced neuronal damage. In vitro experiments using SH-SY5Y neuroblastoma cells showed that treatment with 2-(4-Benzyloxypyrazol-1-yl)-phenylamine significantly reduced reactive oxygen species (ROS) levels and improved cell viability.
Structure-Activity Relationship (SAR)
The SAR studies indicate that modifications in the pyrazole and phenyl rings can significantly influence biological activity. For instance, varying the substituents on the phenyl ring has been shown to affect both binding affinity and selectivity for different receptors.
Comparison with Similar Compounds
Structural and Functional Analogues
Azomethines with Triphenylamine Core
Azomethines synthesized from tris(4-formylphenyl)phenylamine and substituted anilines (e.g., 4-hexyloxyaniline) share a phenylamine backbone but differ in their core structure (triphenylamine vs. pyrazole) and substituents (hexyloxy vs. benzyloxy). Key findings:
- Thermal Stability : Azomethines with hexyloxy groups exhibit high thermal stability (decomposition temperatures >300°C), attributed to alkyl chain flexibility and intermolecular interactions .
- Optoelectronic Properties : These compounds demonstrate strong photoluminescence and electron-donating capabilities in solar cells, outperforming simpler phenylamine derivatives due to extended conjugation .
Disubstituted Phenylamines in Angucyclinone Derivatives
Compounds like (3,4-dimethyl)phenylamine and (4-bromo-3-methyl)phenylamine, when incorporated into angucyclinones, show enhanced bioactivity. For example:
- Nrf2 Activation: The dimethyl-substituted derivative (compound 4) exhibited potent Nrf2 transcription activation, suggesting that electron-donating substituents (e.g., methyl groups) enhance bioactivity compared to monosubstituted analogues .
- Reactivity: Disubstituted phenylamines undergo efficient nonenzymatic reactions, whereas monosubstituted analogues (e.g., the target compound) may require specific conditions for similar transformations .
Toxicity-Modified Phenylamine Derivatives
Replacing the phenylamine group in certain scaffolds (e.g., with tetrahydropyranylamine or acetylamine) reduces toxicity while maintaining viability in biological systems. This highlights the critical role of the phenylamine moiety in mediating toxicity, as seen in compound D1 and its analogues .
Physicochemical and Electronic Properties
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
